molecular formula C9H8ClNO3 B14816100 5-Chloro-4-cyclopropoxynicotinic acid

5-Chloro-4-cyclopropoxynicotinic acid

Cat. No.: B14816100
M. Wt: 213.62 g/mol
InChI Key: GFSHHSOIWYLRRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Chloro-4-cyclopropoxynicotinic acid is a substituted nicotinic acid derivative featuring a pyridine ring with a chlorine atom at position 5, a cyclopropoxy group at position 4, and a carboxylic acid moiety at position 2 (nicotinic acid numbering). This compound is of interest in pharmaceutical and agrochemical research due to its unique substituent profile.

Properties

Molecular Formula

C9H8ClNO3

Molecular Weight

213.62 g/mol

IUPAC Name

5-chloro-4-cyclopropyloxypyridine-3-carboxylic acid

InChI

InChI=1S/C9H8ClNO3/c10-7-4-11-3-6(9(12)13)8(7)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)

InChI Key

GFSHHSOIWYLRRB-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=NC=C2C(=O)O)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-4-cyclopropoxynicotinic acid typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

    Chlorination: Introduction of a chlorine atom at the 5th position of the nicotinic acid ring.

    Cyclopropoxylation: Introduction of a cyclopropoxy group at the 4th position through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for 5-Chloro-4-cyclopropoxynicotinic acid often involve optimizing the reaction conditions to achieve high yields and purity. This may include the use of specific catalysts, solvents, and temperature control to ensure efficient and scalable production.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-4-cyclopropoxynicotinic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can lead to the formation of reduced derivatives.

    Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

    Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

5-Chloro-4-cyclopropoxynicotinic acid has several scientific research applications, including:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Chloro-4-cyclopropoxynicotinic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues in the Pyridine/Pyrimidine Carboxylic Acid Family

The following compounds share structural similarities with 5-Chloro-4-cyclopropoxynicotinic acid, differing primarily in substituent type, position, or ring system:

Table 1: Structural Comparison of Key Compounds
Compound Name Ring System Substituent Positions CAS Number Key Features
5-Chloro-4-cyclopropoxynicotinic acid Pyridine Cl (C5), cyclopropoxy (C4), COOH (C2) Not available Bulky cyclopropoxy group
2-Chloro-6-methylpyrimidine-4-carboxylic acid Pyrimidine Cl (C2), CH₃ (C6), COOH (C4) 89581-58-8 Pyrimidine ring; methyl group
5-Chloro-2-methylisonicotinic acid Pyridine Cl (C5), CH₃ (C2), COOH (C4) 1060810-03-8 Methyl substituent; isonicotinic acid

Substituent Effects on Physicochemical Properties

Cyclopropoxy vs. Methyl Groups

The cyclopropoxy group in 5-Chloro-4-cyclopropoxynicotinic acid introduces greater steric hindrance and lipophilicity compared to the methyl groups in 2-Chloro-6-methylpyrimidine-4-carboxylic acid and 5-Chloro-2-methylisonicotinic acid . Cyclopropane rings are known to enhance metabolic stability by resisting oxidative degradation, which could make the target compound more suitable for drug development than methyl-substituted analogs.

Chlorine Position and Electronic Effects

The chlorine atom at position 5 in the target compound contrasts with its placement at position 2 in 5-Chloro-2-methylisonicotinic acid. Chlorine’s electron-withdrawing effect can alter the acidity of the carboxylic acid group and influence hydrogen-bonding interactions. For example, in isonicotinic acid derivatives (COOH at C4), methyl and chlorine substituents at C2 or C5 may modulate solubility and crystal packing .

Ring System Differences

This may affect bioavailability and target binding specificity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.